Cas no 26431-53-8 (2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid)

• Product Name: 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid
• CAS No: 26431-53-8
• MF: C₇H₅F₃O₃
• MW: 194.108012914658
• MDL: MFCD11557151
• CID: 829479
• PubChem ID: 21819749
• Update Time: 2025-05-23

2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)furan-3-carboxylic acid
• DB-423555
• SCHEMBL8304086
• EN300-344284
• 26431-53-8
• AS-68830
• CS-0037568
• 2-METHYL-4-(TRIFLUOROMETHYL)-3-FURANCARBOXYLIC ACID
• BBA43153
• MFCD11557151
• DTXSID101223397
• SB61683
• 2-methyl-4-trifluoromethyl-3-furancarboxylic acid
• Z1198333963
• AKOS005167023
• 2-Methyl-4-(trifluoromethyl)furan-3-carboxylicacid
• 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid

• MDL： MFCD11557151
• Inchi： 1S/C7H5F3O3/c1-3-5(6(11)12)4(2-13-3)7(8,9)10/h2H,1H3,(H,11,12)
• InChI Key： HYQRECPLHAOWIE-UHFFFAOYSA-N
• SMILES： FC(C1=COC(C)=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 194.01905
• Monoisotopic Mass: 194.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid

Recent Advances in the Study of 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid (CAS: 26431-53-8)

The compound 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid (CAS: 26431-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid, characterized by its trifluoromethyl and furan moieties, exhibits unique physicochemical properties that make it a valuable scaffold in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited high binding affinity to specific protein targets involved in inflammatory pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The study highlighted the importance of the trifluoromethyl group in enhancing metabolic stability and bioavailability.

In another recent development, a team from MIT reported the use of 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid in the design of novel antimicrobial agents. Their work, published in ACS Infectious Diseases, showed that structural modifications of this compound led to derivatives with potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

The pharmaceutical industry has also shown growing interest in this compound. A 2024 patent application from a major pharmaceutical company disclosed novel synthetic routes for 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid that significantly improve yield and purity while reducing production costs. This advancement could facilitate larger-scale production for preclinical and clinical studies.

From a chemical biology perspective, recent research has focused on understanding the structure-activity relationships (SAR) of 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid derivatives. Computational modeling studies have provided insights into how the compound's unique electronic properties, conferred by the trifluoromethyl group, influence its interactions with biological targets. These findings are guiding the rational design of more potent and selective derivatives.

Looking forward, the versatility of 2-Methyl-4-(trifluoromethyl)-3-furancarboxylic Acid as a synthetic intermediate and its promising biological activities position it as an important compound in medicinal chemistry research. Ongoing studies are exploring its potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. However, challenges remain in optimizing its pharmacokinetic properties and assessing its safety profile, which will be critical for its translation into clinical applications.